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Compound of Interest

Compound Name: alpha-Phellandrene

Cat. No.: B1212362

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. Adherence to proper chemical handling and disposal protocols is a
critical component of this responsibility. This document provides essential, immediate safety
and logistical information for the proper disposal of alpha-Phellandrene, a common
monoterpene in various research applications.

alpha-Phellandrene is a flammable liquid and vapor that can be fatal if swallowed and enters
the airways.[1][2] It is also known to cause mild skin irritation and is toxic to aquatic life with
long-lasting effects.[3][4][5] Therefore, meticulous disposal procedures are necessary to
mitigate risks to personnel and the environment.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure you are equipped with the appropriate Personal
Protective Equipment (PPE). This includes:

e Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[6]

o Skin Protection: Use chemical-resistant gloves and wear fire/flame resistant and impervious
clothing.[6]

o Respiratory Protection: In case of inadequate ventilation, use a full-face respirator.[6]
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Handle alpha-Phellandrene in a well-ventilated area, away from heat, sparks, open flames,
and hot surfaces.[1][3] Use only non-sparking tools and take precautionary measures against
static discharge.[1][6]

Quantitative Data: Physical and Chemical Properties

Understanding the properties of alpha-Phellandrene is crucial for safe handling and disposal.

Property Value

CAS Number 99-83-2[1]

Molecular Formula CioH1e

Molecular Weight 136.23 g/mol

Appearance Colorless to pale yellow liquid[5]
Odor Citrus, peppery|[5]

Flash Point 46.1 °C (115.0 °F) - Closed Cup][3]
Density 0.846 g/cm?3 at 20°C[7]

Solubilit Insoluble in water; soluble in ethanol, ether, and
olubility _
organic solvents.[7]

Step-by-Step Disposal Protocol

The primary principle for the disposal of alpha-Phellandrene is that it must be treated as
hazardous waste and disposed of in accordance with all applicable federal, state, and local
regulations.[1][8] Do not dispose of this chemical down the drain or into the environment.[1][4]

For Small Spills in the Laboratory:

» Eliminate Ignition Sources: Immediately remove all sources of ignition from the area (no
smoking, flares, sparks, or flames).[3]

o Ensure Ventilation: Work in a well-ventilated area to avoid vapor accumulation.
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Contain the Spill: For small spills, absorb the liquid with an inert, non-combustible absorbent
material such as dry clay, sand, diatomaceous earth, or commercial sorbents.[3][4]

Collect the Waste: Carefully collect the absorbed material using non-sparking tools and place
it into a suitable, labeled, and closed container for hazardous waste.[4][6]

Clean the Area: Thoroughly clean the spill site to remove any residual contamination.[3]

Dispose of Contaminated Materials: All contaminated materials, including gloves and
cleaning cloths, must be disposed of as hazardous waste.[1]

For Unused or Waste alpha-Phellandrene:

Do Not Mix: Leave the chemical in its original or a compatible, properly labeled container. Do
not mix it with other waste.[1]

Container Management: Ensure the container is tightly closed and stored in a cool, dry, and
well-ventilated area, away from heat and ignition sources.[1][7]

Professional Disposal: Arrange for the disposal of the waste through a licensed and
approved waste disposal company.[1][9] The recommended method of disposal is
incineration in a chemical incinerator equipped with an afterburner and scrubber.[9]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of alpha-
Phellandrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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